2-{[5-(2-furyl)-4H-1,2,4-triazol-3-yl]thio}-1-(1H-indol-3-yl)ethanone

• IUPAC Name: 2-[[5-(furan-2-yl)-1H-1,2,4-triazol-3-yl]sulfanyl]-1-(1H-indol-3-yl)ethanone
• InChI: InChI=1S/C16H12N4O2S/c21-13(11-8-17-12-5-2-1-4-10(11)12)9-23-16-18-15(19-20-16)14-6-3-7-22-14/h1-8,17H,9H2,(H,18,19,20)
• InChI Key: AGGRXXUFSFJSSA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)C(=O)CSC3=NNC(=N3)C4=CC=CO4
• Molecular Formula: C16H12N4O2S
• Molecular Weight: 324.4 g/mol

Description

2-{[5-(2-furyl)-4H-1,2,4-triazol-3-yl]thio}-1-(1H-indol-3-yl)ethanone, also known as FIT-1, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. FIT-1 belongs to the family of indole-based compounds and has been shown to possess various biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.

Scientific Research Applications

Synthesis and Heterocyclic Chemistry

Research highlights the synthesis and chemical properties of compounds related to 2-{[5-(2-furyl)-4H-1,2,4-triazol-3-yl]thio}-1-(1H-indol-3-yl)ethanone. For instance, Obushak et al. (2008) describe the arylation of 2-acetylfuran leading to various heterocyclic compounds, demonstrating the versatility of furan derivatives in synthesizing complex molecules (Obushak, Gorak, Matiichuk, & Lytvyn, 2008). Additionally, Ashley, Timpy, and Coombs (2018) explore the flow photo-Nazarov reactions of 2-furyl vinyl ketones, which contribute to the understanding of cyclization reactions in synthesizing furan-fused cyclopentanones (Ashley, Timpy, & Coombs, 2018).

Antimicrobial and Biological Activities

Kaushik et al. (2017) investigate ester-linked 1,4-disubstituted 1,2,3-triazoles with a furyl/thienyl moiety for their antimicrobial properties, demonstrating moderate to good activity against various bacteria and fungi (Kaushik, Luxmi, Singh, & Kumar, 2017). This research underscores the potential of furyl and triazolyl moieties in developing new antimicrobial agents.

Photophysical Properties

Liu et al. (2010) synthesized novel 1-ferrocenyl-2-(3-phenyl-1H-1,2,4-triazol-5-ylthio)ethanone derivatives and investigated their optical properties, revealing that these compounds exhibit significant fluorescence, which could be useful in developing photoluminescent materials (Liu, Xie, Zhao, Lian, Lv, Gong, & Shin, 2010).

Corrosion Inhibition

Jawad et al. (2020) study the effectiveness of triazolyl derivatives as corrosion inhibitors for mild steel in hydrochloric acid, indicating a potential application in protecting industrial materials (Jawad, Hameed, Abood, Al-amiery, Shaker, Kadhum, & Takriff, 2020).

Antituberculosis Activity

Mir, Siddiqui, and Comrie (1970) explore α-[5-(2-Furyl)-1,2,4-triazol-3-ylthio] acethydrazide and related compounds for their antituberculosis activity, contributing to the search for new therapeutic agents against Mycobacterium tuberculosis (Mir, Siddiqui, & Comrie, 1970).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many indole-containing compounds have biological activity and are used in medicinal chemistry.

Safety and Hazards

Without specific data, it’s difficult to comment on the safety and hazards of this compound. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

Future research on this compound could involve exploring its potential uses, particularly in the field of medicinal chemistry given the presence of the indole group. Further studies could also investigate its physical and chemical properties in more detail.